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Introduction

Indanthrone, a synthetic vat dye first synthesized in 1901, represents a pivotal moment in the

history of chemical dyes. Its discovery not only provided a lightfast and washfast blue dye that

surpassed the natural indigo it was designed to emulate, but it also laid the groundwork for the

development of a new class of high-performance colorants. This technical guide provides an in-

depth exploration of the discovery, history, and chemical properties of Indanthrone, tailored for

researchers, scientists, and professionals in drug development who may utilize its unique

chromophoric and electronic properties.

Historical Context and Discovery
The late 19th and early 20th centuries were a period of intense innovation in synthetic dye

chemistry, largely driven by the German chemical industry. Building on the synthesis of indigo

by BASF in 1897, the race was on to develop new dyes with superior properties.[1][2] It was in

this competitive environment that René Bohn, a chemist at Badische Anilin- & Sodafabrik

(BASF), made a serendipitous discovery in 1901.

While attempting to produce a new substituted indigo derivative through the alkaline fusion of

2-aminoanthraquinone, Bohn unexpectedly synthesized a brilliant blue dye with exceptional

fastness properties.[3] This new compound was named "Indanthren," a portmanteau of "Indigo

from Anthracene."[4] The name was later changed to Indanthrone, and "Indanthren" became a

brand name for a line of high-quality vat dyes produced by BASF.[3] The introduction of
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Indanthrone and other indanthrene dyes was a significant commercial success for BASF,

further establishing Germany's dominance in the global dye market.[2]

Chemical Synthesis of Indanthrone
The synthesis of Indanthrone involves the dimerization of 2-aminoanthraquinone under

strongly alkaline conditions at high temperatures.[5] The general reaction proceeds via an

intermediate which then undergoes intramolecular cyclization and oxidation to form the final

Indanthrone molecule.[5]

Historical Synthesis (Early 20th Century)
While the precise, step-by-step experimental details from René Bohn's original 1901 patent

(German Patent 129845) are not readily available in modern databases, historical accounts

describe the process as an alkaline fusion of 2-aminoanthraquinone at temperatures around

220-235 °C.[6] This process likely involved heating the starting material with a mixture of

potassium hydroxide and sodium hydroxide.

Modern Experimental Protocol
A more recent, well-documented procedure for the synthesis of Indanthrone is outlined below.

This method provides a high yield and a well-defined purification process.

Reaction Scheme:

2-aminoanthraquinone IntermediateKOH, 220-235°C IndanthroneCyclization & Oxidation

Click to download full resolution via product page

Caption: General synthesis pathway of Indanthrone.

Materials:

2-aminoanthraquinone

Potassium hydroxide (KOH)
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Sodium hydroxide (NaOH)

Sodium dithionite (Na₂S₂O₄)

Methanol

Water

Procedure:

A mixture of 2-aminoanthraquinone and a eutectic mixture of potassium hydroxide and

sodium hydroxide is heated to 220-235 °C with stirring.

The reaction is maintained at this temperature for a specified period to allow for the

dimerization and cyclization to occur.

The reaction mixture is then cooled, and the solid product is isolated.

The crude product is purified by vatting. This involves reducing the insoluble Indanthrone to

its soluble leuco form using an alkaline solution of sodium dithionite.

The soluble leuco form is then re-oxidized by air, precipitating the purified Indanthrone.

The purified solid is washed with water and methanol and then dried.

This modern adaptation of the original fusion process can achieve yields of up to 90%.

Physicochemical Properties of Indanthrone
Indanthrone is a dark blue, crystalline solid with a metallic luster. Its robust chemical structure

imparts excellent stability and fastness properties, making it a highly durable pigment and dye.
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Property Value

Chemical Formula C₂₈H₁₄N₂O₄

Molar Mass 442.43 g/mol

Appearance Dark blue needles or powder

Melting Point 470-500 °C

CAS Number 81-77-6

C.I. Name Vat Blue 4, Pigment Blue 60

Solubility
Insoluble in water and most organic solvents.

Soluble in concentrated sulfuric acid.

UV-Vis Absorption Maxima (in solution) 284 nm, 641 nm

Spectroscopic Characterization
The complex aromatic structure of Indanthrone gives rise to a characteristic spectroscopic

fingerprint.

UV-Visible Spectroscopy: In solution, Indanthrone exhibits strong absorption bands in both

the ultraviolet and visible regions of the electromagnetic spectrum. The absorption maximum

in the visible region is responsible for its intense blue color.[7]

Infrared Spectroscopy: The infrared spectrum of Indanthrone shows characteristic

absorption bands corresponding to the vibrations of its functional groups, including the

carbonyl (C=O) and amine (N-H) groups within its polycyclic structure.

Applications
The exceptional stability of Indanthrone has led to its use in a variety of applications beyond

textile dyeing.

Pigments: As Pigment Blue 60, it is used in high-performance coatings, plastics, and inks

where lightfastness and weather resistance are critical.
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Organic Electronics: More recently, the unique electronic properties of Indanthrone and its

derivatives have attracted interest for applications in organic electronics, including organic

light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[8]

Biomedical Research: The Indanthrone scaffold has been explored as a starting point for

the synthesis of novel compounds with potential applications in drug delivery and targeted

therapies.

Logical Relationships and Workflows
Historical Timeline of Indanthrone Discovery

Late 19th Century

Early 20th Century

1897: BASF synthesizes indigo

1901: René Bohn discovers Indanthrone

Quest for superior dyes

1901: BASF patents Indanthrone (Indanthren)

Post-1901: Commercial production and success

Click to download full resolution via product page

Caption: A timeline of the key events in the discovery of Indanthrone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2014/cc/c4cc04778h/unauth
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/product/b1215505?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Indanthrone Synthesis and
Characterization

Synthesis

Purification

Characterization

Start: 2-aminoanthraquinone & Alkali

Alkaline Fusion (220-235°C)

Cooling and Isolation

Crude Indanthrone

Vatting with Sodium Dithionite

Re-oxidation (Air)

Washing and Drying

Purified Indanthrone

Melting Point Determination UV-Vis & IR Spectroscopy Elemental Analysis
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Caption: A typical workflow for the laboratory synthesis and characterization of Indanthrone.

Conclusion

The discovery of Indanthrone by René Bohn in 1901 was a landmark achievement in the field

of synthetic dyes. Its exceptional fastness properties set a new standard for colorant

technology and spurred further research into anthraquinone-based dyes. Today, more than a

century after its initial synthesis, Indanthrone remains a commercially important pigment, and

its unique molecular structure continues to inspire new research in materials science and

medicinal chemistry. This enduring legacy is a testament to the pioneering work of early 20th-

century chemists and the remarkable properties of this iconic blue dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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